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Physical Properties of 2-Bromobutanenitrile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

The table below summarizes the key identified physical properties for 2-Bromobutanenitrile (CAS #

41929-78-6). These properties are crucial for understanding its behavior in different solvents and systems.

Property Value | Description Source
CAS Number 41929-78-6 [1]
Molecular Formula C4HgBIrN [1]
Molecular Weight 148.00 g/mol [1]
Density 1.4766 g/cm3 [1]
Boiling Point 69-73 °C at 10 Torr [1]
Solubility Data Not found in search results N/A

Strategies for Solubility Enhancement

For a compound like 2-Bromobutanenitrile, which is likely hydrophobic, standard solubility enhancement
techniques can be explored. The following workflow outlines a systematic approach to troubleshooting

solubility problems.
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The techniques in the diagram are established approaches for formulating compounds with poor water
solubility [2]:

e Amorphous Solid Dispersions: These work by incorporating the API into a polymer matrix,
maintaining it in a higher-energy amorphous state that exhibits improved aqueous solubility compared
to its crystalline form. Techniques like hot melt extrusion or spray drying are used, but require
knowledge of the API's thermal stability [2].

¢ Cyclodextrin Complexation: Cyclodextrins are ring-shaped molecules with a hydrophobic inner
pocket and a hydrophilic outer surface. They can form inclusion complexes, shielding the hydrophobic
parts of an APl and making the entire complex water-soluble [2].
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e Nanomilling: This is a "top-down" process that reduces API particle size to the nanometer range
(typically 100-200 nm), dramatically increasing the surface area-to-volume ratio and enhancing the
dissolution rate in water. This is often considered a nearly universal approach. A critical success
factor is the iterative selection of appropriate stabilizers (e.g., polymers, surfactants) to prevent
particle agglomeration and growth over time [2].

Experimental Troubleshooting for Crystallization

If you are purifying 2-Bromeobutanenitrile and face issues with uncontrolled crystallization, here are some

practical tips from laboratory techniques guides [3]:

e Problem: Rapid Crystallization
o Cause & Solution: Using the minimum amount of hot solvent can lead to fast cooling and quick
crystallization, which can trap impurities. Add a small amount of extra solvent (e.g., 1-2 mL per
100 mg of solid) to slow down the process.
o Cause & Solution: A flask that is too large creates a shallow solvent pool with high surface
area, leading to fast cooling. Transfer the solution to an appropriately sized flask.
¢ Problem: No Crystallization
o Solution: Scratch the inside of the flask with a glass stirring rod to provide a surface for crystal
nucleation.
o Solution: Introduce a tiny "seed" crystal of pure compound to initiate growth.
o Solution: Boil off a portion of the solvent to create a more concentrated solution, then cool
again.

Recommendations for Moving Forward

The lack of direct solubility data means that your team will likely need to determine the optimal formulation

strategy experimentally.

¢ Begin with Pre-Formulation Work: Assess the stability characteristics of 2-Bromobutanenitrile,
including its thermal stability and sensitivity to light. This will help rule out techniques like hot melt
extrusion if the compound is thermally unstable [2].

e Consider the BCS Classification: If 2-Bromobutanenitrile is an active pharmaceutical ingredient
(API), determine if it is a BCS Class Il (low solubility, high permeability) or Class IV (low solubility, low
permeability) molecule. This classification helps guide the strategy, as Class IV molecules require a
combination of solubility and permeation enhancement [2].
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e Prioritize Techniques: Given its universality, nanomilling is a strong candidate to investigate first,
provided a suitable stabilizer system can be identified [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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